Cas no 1806057-03-3 (3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-carbonyl chloride)

• Product Name: 3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-carbonyl chloride
• CAS No: 1806057-03-3
• MF: C₈H₂BrClF₂N₂O
• MW: 295.468086719513
• CID: 4859598
• Update Time: 2025-10-28

3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-carbonyl chloride

• Inchi： 1S/C8H2BrClF2N2O/c9-5-4(8(11)12)3(1-13)2-14-6(5)7(10)15/h2,8H
• InChI Key： HEEDDEWBMSJPGP-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)Cl)=NC=C(C#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 2.7
• Topological Polar Surface Area: 53.8

Additional information on 3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-carbonyl chloride

Introduction to 3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1806057-03-3)

3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1806057-03-3) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique structural features, including a bromo group, a cyano group, a difluoromethyl moiety, and a pyridine ring, offers a wide range of applications in the development of novel pharmaceuticals and advanced materials.

The pyridine ring is a fundamental building block in many biologically active molecules due to its ability to participate in various chemical reactions and interactions. The presence of the bromo group provides an excellent handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura coupling, which is widely used in the synthesis of complex organic molecules. The cyano group, on the other hand, can be readily converted into other functional groups, such as carboxylic acids or amines, through well-established chemical transformations.

The difluoromethyl moiety is particularly noteworthy for its unique electronic and steric properties. Fluorine atoms are known for their high electronegativity and small size, which can significantly influence the reactivity and biological activity of molecules. The difluoromethyl group can enhance the lipophilicity and metabolic stability of compounds, making it an attractive feature for drug design. Recent studies have shown that difluoromethylated compounds exhibit improved pharmacokinetic properties and enhanced binding affinities to target proteins.

In the context of medicinal chemistry, 3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-carbonyl chloride has been explored as a key intermediate in the synthesis of potential therapeutic agents. For instance, researchers have utilized this compound to develop novel inhibitors of kinases, enzymes that play crucial roles in various cellular processes and are often implicated in diseases such as cancer and inflammatory disorders. The ability to fine-tune the structure of this compound through strategic modifications has led to the discovery of highly potent and selective inhibitors with promising therapeutic potential.

Beyond its applications in drug discovery, 3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-carbonyl chloride has also found use in the development of advanced materials. The combination of its functional groups makes it suitable for polymerization reactions, leading to the formation of polymers with tailored properties. These materials can be employed in various applications, including electronics, coatings, and biomedical devices.

The synthesis of 3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-carbonyl chloride typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For example, the use of transition-metal catalysts has facilitated the coupling reactions necessary for constructing the complex molecular framework.

In terms of safety and handling, it is important to note that while 3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-carbonyl chloride is not classified as a hazardous material under current regulations, it should still be handled with appropriate precautions due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be worn during handling, and work should be conducted in a well-ventilated area or fume hood.

To summarize, 3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1806057-03-3) is a highly functionalized compound with significant potential in both medicinal chemistry and materials science. Its unique structural features make it an invaluable intermediate for the synthesis of novel pharmaceuticals and advanced materials. Ongoing research continues to uncover new applications and improve synthetic methods for this versatile compound.